Cas no 878427-72-6 (1-(2-phenylethyl)-1H-1,2,3-benzotriazole-5-carboxylic acid)

• Product Name: 1-(2-phenylethyl)-1H-1,2,3-benzotriazole-5-carboxylic acid
• CAS No: 878427-72-6
• MF: C₁₅H₁₃N₃O₂
• MW: 267.282623052597
• MDL: MFCD07397366
• CID: 3082114
• PubChem ID: 6463788
• Update Time: 2025-04-21

1-(2-phenylethyl)-1H-1,2,3-benzotriazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenylethyl)-1H-1,2,3-benzotriazole-5-carboxylic acid
• 1-Phenethyl-1H-benzo[d][1,2,3]triazole-5-carboxylicacid
• 878427-72-6
• 1-(2-phenylethyl)benzotriazole-5-carboxylic acid
• G47345
• 1H-1,2,3-benzotriazole-5-carboxylic acid, 1-(2-phenylethyl)-
• MFCD07397366
• AKOS000211022
• EN300-6495369
• CS-0256534
• 979-327-4
• 1-Phenethyl-1H-benzo[d][1,2,3]triazole-5-carboxylic acid
• ALBB-025368
• LS-08519

• MDL： MFCD07397366
• Inchi： 1S/C15H13N3O2/c19-15(20)12-6-7-14-13(10-12)16-17-18(14)9-8-11-4-2-1-3-5-11/h1-7,10H,8-9H2,(H,19,20)
• InChI Key： RIHSXTOHOLXPMB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)N=NN2CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 267.100776666Da
• Monoisotopic Mass: 267.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68Ų